Cas no 630115-96-7 (Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-)
630115-96-7 structure
Product Name:Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-
CAS No:630115-96-7
MF:C13H10O4
MW:230.216104030609
CID:1649024
PubChem ID:69485950
Update Time:2025-04-21
Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-
- 3,5-bis(3-hydroxyprop-1-ynyl)benzoic acid
- DTXSID10740642
- 3,5-Bis(3-hydroxyprop-1-yn-1-yl)benzoic acid
- SCHEMBL5555372
- 630115-96-7
-
- Inchi: 1S/C13H10O4/c14-5-1-3-10-7-11(4-2-6-15)9-12(8-10)13(16)17/h7-9,14-15H,5-6H2,(H,16,17)
- InChI Key: XRNIKZQKFHCZEY-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C#CCO)C=C(C#CCO)C=1)=O
Computed Properties
- Exact Mass: 230.0579
- Monoisotopic Mass: 230.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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